Cas no 2172583-03-6 (Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate)

Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate is a synthetic intermediate featuring a sterically hindered cyclohexyl group and a piperidine scaffold protected by a tert-butoxycarbonyl (Boc) group. The presence of dual hydroxyl functionalities enhances its utility in further derivatization, enabling selective modifications for pharmaceutical or fine chemical applications. The Boc group provides stability under basic conditions while allowing facile deprotection under acidic conditions. Its rigid cyclohexyl structure may contribute to controlled stereochemistry in synthesis. This compound is particularly valuable in medicinal chemistry for constructing complex molecules, owing to its balanced reactivity and compatibility with diverse reaction conditions.
Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate structure
2172583-03-6 structure
Product Name:Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
CAS No:2172583-03-6
MF:C20H37NO4
MW:355.512086629868
CID:5567817
PubChem ID:165593978
Update Time:2025-05-23

Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
    • EN300-1632604
    • 2172583-03-6
    • Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
    • Inchi: 1S/C20H37NO4/c1-15-10-18(5,6)12-20(24,11-15)19(14-22)8-7-9-21(13-19)16(23)25-17(2,3)4/h15,22,24H,7-14H2,1-6H3
    • InChI Key: SFQJNISLMNENHS-UHFFFAOYSA-N
    • SMILES: OC1(CC(C)CC(C)(C)C1)C1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Exact Mass: 355.27225866g/mol
  • Monoisotopic Mass: 355.27225866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70Ų

Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate

Research Brief on Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2172583-03-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2172583-03-6) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development, particularly in targeting neurological and metabolic disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of this compound. The research demonstrated that the tert-butyl and hydroxytrimethylcyclohexyl groups confer enhanced stability and bioavailability, making it a promising candidate for further optimization. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

In another investigation, researchers focused on the compound's role as a precursor in the synthesis of gamma-secretase modulators, which are critical in the treatment of Alzheimer's disease. The study, conducted by a team at Harvard Medical School, revealed that the piperidine-1-carboxylate moiety facilitates selective binding to the gamma-secretase complex, thereby modulating amyloid-beta production. These findings were supported by in vitro assays and molecular docking simulations, which highlighted the compound's high affinity for the target enzyme.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate in the development of anti-inflammatory agents. The patent claims that the compound's hydroxyl and hydroxymethyl groups contribute to its ability to inhibit pro-inflammatory cytokines, such as TNF-alpha and IL-6, in preclinical models. This suggests potential applications in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising developments, challenges remain in scaling up the synthesis of this compound for industrial applications. Current methodologies involve multi-step reactions with moderate yields, necessitating further optimization to improve cost-effectiveness and scalability. Researchers are also investigating the compound's pharmacokinetic profile to ensure its suitability for clinical trials.

In conclusion, Tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2172583-03-6) represents a versatile and valuable building block in medicinal chemistry. Its applications span from neurodegenerative diseases to inflammatory disorders, underscoring its potential to address unmet medical needs. Future research should focus on refining synthetic routes and expanding its therapeutic scope through targeted modifications.

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